![molecular formula C9H14NSSi B131498 Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) CAS No. 140687-67-8](/img/structure/B131498.png)
Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI)
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a derivative of pyridine, which is a heterocyclic organic compound commonly used in the pharmaceutical industry. The addition of dimethylsilyl and ethylthio groups to the pyridine ring enhances its chemical stability and makes it suitable for various applications.
Mechanism of Action
The mechanism of action of Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) is not well understood. However, it is believed to interact with various biological targets such as enzymes, receptors, and ion channels. Its chemical stability and ability to form strong bonds with biological targets make it a promising candidate for drug development.
Biochemical and Physiological Effects:
Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) has been shown to exhibit various biochemical and physiological effects. It has been reported to have antioxidant, anti-inflammatory, and antitumor properties. Its ability to interact with biological targets makes it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) has several advantages for lab experiments. Its chemical stability and ability to form strong bonds with biological targets make it an ideal candidate for drug development. However, its synthesis can be challenging, and it is relatively expensive compared to other compounds.
Future Directions
There are several future directions for the study of Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI). One potential area of research is the development of new drugs and materials using this compound as a building block. Another area of research is the elucidation of its mechanism of action and the identification of its biological targets. Additionally, the development of new synthesis methods and techniques for the purification of Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) could lead to its wider use in scientific research.
Synthesis Methods
The synthesis of Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) involves the reaction of pyridine with dimethylchlorosilane and ethanethiol. The reaction takes place in the presence of a base such as sodium hydride or potassium carbonate. The resulting product is then purified using various techniques such as column chromatography or recrystallization.
Scientific Research Applications
Pyridine, 5-(dimethylsilyl)-2-(ethylthio)-(9CI) has been extensively studied for its potential applications in scientific research. It has been used as a building block in the synthesis of various compounds such as pharmaceuticals, agrochemicals, and materials. Its unique chemical properties make it an ideal candidate for the development of new drugs and materials.
properties
CAS RN |
140687-67-8 |
---|---|
Molecular Formula |
C9H14NSSi |
Molecular Weight |
196.37 g/mol |
InChI |
InChI=1S/C9H14NSSi/c1-4-11-9-6-5-8(7-10-9)12(2)3/h5-7H,4H2,1-3H3 |
InChI Key |
MWYRSDYICGSLPL-UHFFFAOYSA-N |
SMILES |
CCSC1=NC=C(C=C1)[Si](C)C |
Canonical SMILES |
CCSC1=NC=C(C=C1)[Si](C)C |
synonyms |
Pyridine, 5-(dimethylsilyl)-2-(ethylthio)- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.